Anion pore structure through packing of molecular triangles
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A900964G
Abstract
A molecular triangle, generated from [(en)Pd(2,2′-bpz-N1,N1′)]2+ and trans-(NH3)2PtII, encapsulates a ClO4– and aggregates in the solid state in such a way as to form long channels containing a string of anions.
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